Cas no 166602-13-7 (3,5-Bis(trifluoromethyl)piperidine)

3,5-Bis(trifluoromethyl)piperidine is a fluorinated heterocyclic compound featuring two trifluoromethyl groups at the 3 and 5 positions of the piperidine ring. This structural configuration imparts high electronegativity and lipophilicity, making it valuable in pharmaceutical and agrochemical applications where enhanced metabolic stability and bioavailability are required. The presence of trifluoromethyl groups also contributes to increased chemical and thermal stability. Its rigid piperidine backbone allows for precise steric control in synthesis, facilitating its use as a building block in medicinal chemistry for the development of bioactive molecules. The compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its strong electron-withdrawing properties.

3,5-Bis(trifluoromethyl)piperidine structure

166602-13-7 structure

Product Name:3,5-Bis(trifluoromethyl)piperidine

CAS No:166602-13-7

MF:C₇H₉F₆N

MW:221.143482923508

CID:4610780

Update Time:2025-06-08

3,5-Bis(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 3,5-Bis(trifluoromethyl)piperidine
- Inchi： 1S/C7H9F6N/c8-6(9,10)4-1-5(3-14-2-4)7(11,12)13/h4-5,14H,1-3H2
- InChI Key： WNSWTDWANMVMDB-UHFFFAOYSA-N
- SMILES： N1CC(C(F)(F)F)CC(C(F)(F)F)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2

3,5-Bis(trifluoromethyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	094240-250mg	3,5-Bis(trifluoromethyl)piperidine	166602-13-7		250mg	￡165.00	2022-03-01
Fluorochem	094240-1g	3,5-Bis(trifluoromethyl)piperidine	166602-13-7		1g	￡371.00	2022-03-01
TRC	T900330-25mg	3,5-Bis(trifluoromethyl)piperidine	166602-13-7		25mg	$ 87.00	2023-04-16
TRC	T900330-50mg	3,5-bis(trifluoromethyl)piperidine	166602-13-7		50mg	$ 95.00	2022-06-02
TRC	T900330-250mg	3,5-Bis(trifluoromethyl)piperidine	166602-13-7		250mg	$ 0.00	2023-04-16
TRC	T900330-100mg	3,5-Bis(trifluoromethyl)piperidine	166602-13-7		100mg	$ 0.00	2023-04-16
Enamine	EN300-51670-0.05g	3,5-bis(trifluoromethyl)piperidine, Mixture of diastereomers	166602-13-7	95%	0.05g	$119.0	2023-02-10
Enamine	EN300-51670-0.1g	3,5-bis(trifluoromethyl)piperidine, Mixture of diastereomers	166602-13-7	95%	0.1g	$176.0	2023-02-10
Enamine	EN300-51670-0.25g	3,5-bis(trifluoromethyl)piperidine, Mixture of diastereomers	166602-13-7	95%	0.25g	$251.0	2023-02-10
Enamine	EN300-51670-0.5g	3,5-bis(trifluoromethyl)piperidine, Mixture of diastereomers	166602-13-7	95%	0.5g	$396.0	2023-02-10